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Compound of Interest

Compound Name: 2,4,5-Trimethylaniline

Cat. No.: B089559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2,4,5-
trimethylaniline as a versatile intermediate in pharmaceutical synthesis. While its use in

modern drug development is approached with caution due to safety considerations, its

historical application in the synthesis of essential compounds like Riboflavin (Vitamin B2)

provides a valuable case study. These notes will detail the synthetic protocols, present relevant

data, and illustrate the biological significance of the resulting products.

Introduction
2,4,5-Trimethylaniline, also known as pseudocumidine, is an aromatic amine that has

historically served as a key building block in the chemical and pharmaceutical industries.[1] Its

utility stems from the reactive amino group and the substituted aromatic ring, which allow for a

variety of chemical transformations. While its application in the dye industry is well-

documented, its role as a pharmaceutical intermediate is exemplified by its use in the total

synthesis of Riboflavin.

Key Physicochemical Properties of 2,4,5-Trimethylaniline:
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Property Value

CAS Number 137-17-7

Molecular Formula C₉H₁₃N

Molecular Weight 135.21 g/mol

Appearance White to beige crystalline powder

Melting Point 68-71 °C

Boiling Point 234-235 °C

Pharmaceutical Application: Synthesis of Riboflavin
(Vitamin B2)
A significant, albeit historical, application of 2,4,5-trimethylaniline in the pharmaceutical realm

is its use as a starting material in the chemical synthesis of Riboflavin (Vitamin B2). Riboflavin

is an essential vitamin that is a precursor to the coenzymes flavin mononucleotide (FMN) and

flavin adenine dinucleotide (FAD), which are critical for a multitude of metabolic pathways.

The following sections outline the synthetic strategy and a representative experimental protocol

for the synthesis of Riboflavin from 2,4,5-trimethylaniline.

Synthetic Workflow
The overall synthetic strategy involves the condensation of 2,4,5-trimethylaniline with D-

ribose to form a ribitylamine intermediate, followed by a series of reactions to construct the

isoalloxazine ring system of Riboflavin.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b089559?utm_src=pdf-body
https://www.benchchem.com/product/b089559?utm_src=pdf-body
https://www.benchchem.com/product/b089559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,4,5-Trimethylaniline

Condensation

D-Ribose

N-(2,4,5-Trimethylphenyl)-D-ribamine

Formation of Ribitylamine

Cyclization with Alloxan

Riboflavin

Formation of Isoalloxazine Ring

Click to download full resolution via product page

Caption: Synthetic workflow for Riboflavin from 2,4,5-Trimethylaniline.

Experimental Protocol: Synthesis of Riboflavin
This protocol is a representative example and may require optimization based on laboratory

conditions and available reagents.

Step 1: Synthesis of N-(2,4,5-Trimethylphenyl)-D-ribamine

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2,4,5-trimethylaniline (1.0 eq) in ethanol.

Addition of D-Ribose: To this solution, add D-ribose (1.1 eq).
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Reaction Conditions: Heat the mixture to reflux for 4-6 hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC).

Work-up and Isolation: After completion, cool the reaction mixture to room temperature. The

product, N-(2,4,5-trimethylphenyl)-D-ribamine, will precipitate out of the solution. Filter the

solid, wash with cold ethanol, and dry under vacuum.

Step 2: Synthesis of Riboflavin

Reaction Setup: In a suitable reaction vessel, dissolve the N-(2,4,5-trimethylphenyl)-D-

ribamine (1.0 eq) from the previous step in glacial acetic acid.

Addition of Alloxan: Add a solution of alloxan (1.0 eq) in water dropwise to the reaction

mixture with constant stirring.

Reaction Conditions: Heat the mixture at 80-90 °C for 2-3 hours. A yellow-orange precipitate

of Riboflavin will form.

Work-up and Isolation: Cool the reaction mixture and filter the crude Riboflavin.

Purification: Recrystallize the crude product from hot water to obtain pure Riboflavin.

Representative Quantitative Data
The following table summarizes representative data for the synthesis of Riboflavin from 2,4,5-
trimethylaniline. Please note that these values are illustrative and actual results may vary.

Step Product
Starting
Material

Representative
Yield (%)

Representative
Purity (%)

1

N-(2,4,5-

Trimethylphenyl)-

D-ribamine

2,4,5-

Trimethylaniline
75-85 >95

2 Riboflavin

N-(2,4,5-

Trimethylphenyl)-

D-ribamine

60-70 >98
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Biological Role of Riboflavin and Signaling Pathway
Riboflavin itself is not biologically active but is a vital precursor to the coenzymes Flavin

Adenine Dinucleotide (FAD) and Flavin Mononucleotide (FMN). These flavocoenzymes are

essential for the function of a wide variety of oxidoreductase enzymes involved in numerous

metabolic pathways.

Cellular Uptake and Metabolism
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Caption: Biological role of Riboflavin as a precursor to FAD and FMN.

The flavocoenzymes FAD and FMN act as electron carriers in a multitude of enzymatic

reactions critical for cellular respiration and energy production. For instance, FAD is a crucial

component of Complex II (succinate dehydrogenase) in the electron transport chain and is also

required for the beta-oxidation of fatty acids. FMN is a key component of Complex I (NADH

dehydrogenase) of the electron transport chain.
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Safety Considerations
It is imperative to note that 2,4,5-trimethylaniline is a suspected carcinogen and should be

handled with extreme caution. All experimental procedures should be conducted in a well-

ventilated fume hood with appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat. Researchers should consult the Safety Data Sheet (SDS) for

2,4,5-trimethylaniline before commencing any work.

Conclusion
2,4,5-Trimethylaniline has demonstrated its utility as a pharmaceutical intermediate, most

notably in the historical synthesis of Riboflavin. The protocols and data presented here provide

a framework for understanding its application in this context. While its carcinogenic properties

necessitate careful handling and limit its widespread use in modern pharmaceutical

development, the study of its chemistry remains valuable for understanding the synthesis of

complex bioactive molecules. Researchers and drug development professionals should

consider both the synthetic potential and the toxicological profile of this intermediate in their

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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